Cas no 61369-20-8 (2-Cyclopenten-1-one, 4-hydroxy-2-propyl-)

• Product name: 2-Cyclopenten-1-one, 4-hydroxy-2-propyl-
• CAS No: 61369-20-8
• MF: C₈H₁₂O₂
• MW: 140.17968
• CID: 481921
• PubChem ID: 13037854

2-Cyclopenten-1-one, 4-hydroxy-2-propyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 4-hydroxy-2-propyl-
• 4-hydroxy-2-propylcyclopent-2-en-1-one
• SCHEMBL10631499
• 61369-20-8
• DTXSID30516008

• Inchi： InChI=1S/C8H12O2/c1-2-3-6-4-7(9)5-8(6)10/h4,7,9H,2-3,5H2,1H3
• InChI Key： DAZNWCPIKSFYIU-UHFFFAOYSA-N
• SMILES： CCCC1=CC(CC1=O)O

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3